Cas no 88491-75-2 (2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1))
88491-75-2 structure
Product Name:2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
CAS No:88491-75-2
MF:C16H15N7O6
MW:401.333602190018
CID:630695
PubChem ID:71318344
Update Time:2025-04-19
2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
- pyridin-2-amine,1,3,5-trinitrobenzene
- DTXSID40748479
- 88491-75-2
- Pyridin-2-amine--1,3,5-trinitrobenzene (2/1)
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- Inchi: 1S/C6H3N3O6.2C5H6N2/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*6-5-3-1-2-4-7-5/h1-3H;2*1-4H,(H2,6,7)
- InChI Key: NMGWTOBWPPTBBM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C=CC=CC=1N.N1C=CC=CC=1N
Computed Properties
- Exact Mass: 401.10838122g/mol
- Monoisotopic Mass: 401.10838122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 215Ų
2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
88491-75-2 (2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)) Related Products
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